Cas no 2091620-98-1 (2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2091620-98-1
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 5723716
• PubChem ID: 121210734
• Update Time: 2025-10-21

2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• starbld0033014
• 2091620-98-1
• 2-[1-(2-chloroethyl)-5-(chloromethyl)pyrazol-3-yl]pyridine
• 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine
• AKOS026720817
• F2198-0304

• Inchi： 1S/C11H11Cl2N3/c12-4-6-16-9(8-13)7-11(15-16)10-3-1-2-5-14-10/h1-3,5,7H,4,6,8H2
• InChI Key： NMOIRTIFYUWCDG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC=CN=2)=NN1CCCl

Computed Properties

• Exact Mass: 255.0330028g/mol
• Monoisotopic Mass: 255.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine

Compound 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2091620-98-1)

The compound 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine, identified by the CAS registry number 2091620-98-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a pyridine ring fused with a pyrazole moiety, both of which are key functional groups in modern organic chemistry. The presence of chloromethyl and chloroethyl substituents further enhances its reactivity and versatility in synthetic processes.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. In this compound, the pyrazole ring is substituted at positions 3 and 5 with chloromethyl and chloroethyl groups, respectively. These substituents not only influence the electronic properties of the molecule but also provide sites for further functionalization. The pyridine ring, on the other hand, adds an additional layer of aromaticity and electron-withdrawing effects, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its structure allows for the creation of bioisosteres, which are molecules that share similar physical properties but differ in their chemical structure. This feature is particularly useful in drug design, where subtle modifications can lead to improved pharmacokinetic profiles and reduced toxicity. Researchers have also explored its role as an intermediate in the synthesis of complex heterocyclic compounds, which are often found in natural products and biologically active molecules.

The synthesis of 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by selective alkylation at positions 3 and 5 to introduce the chloromethyl and chloroethyl groups. The final step involves coupling this substituted pyrazole with a pyridine derivative to form the complete molecule. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize this process, resulting in higher yields and improved purity.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technology. Additionally, its unique electronic properties render it suitable for applications in optoelectronics, where materials with tailored electronic characteristics are highly sought after.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups on both the pyrazole and pyridine rings significantly alters the molecule's frontier molecular orbitals, enhancing its reactivity towards electrophilic substitution reactions. These findings have been instrumental in guiding experimental efforts to design more efficient synthetic pathways.

Furthermore, green chemistry principles have been integrated into the synthesis of this compound to minimize environmental impact. The use of recyclable solvents, catalytic amounts of reagents, and energy-efficient reaction conditions has made this process more sustainable. Such approaches align with current industry trends towards environmentally responsible chemical production.

In conclusion, 2-(1-(2-chloroethyl)-5-(chloromethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2091620-98-1) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within organic chemistry and materials science.